Cas no 117642-16-7 (ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate)

• Product Name: ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• CAS No: 117642-16-7
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD05664038
• CID: 135837
• PubChem ID: 10987982
• Update Time: 2025-11-02

ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• 2-AMINO-4,7-DIHYDRO-5H-THIENO[2,3-C]PYRAN-3-CARBOXYLIC ACID ETHYL ESTER
• 5H-Thieno[2,3-c]pyran-3-carboxylicacid, 2-amino-4,7-dihydro-, ethyl ester
• Ethyl 2-amino-4,7-dihydro-5H-thieno-[2,3-c]pyran-3-carboxylate
• 5H-Thieno[2,3-c]pyran-3-carboxylic acid, 2-amino-4,7-dihydro-, e
• ACMC-20ahfi
• AG-D-39645
• Ethyl 2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylate
• PubChem24024
• Ethyl 2-aMino-4,7-dihydro...
• Ethyl 2-aMino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• MFCD05664038
• F2199-0270
• 117642-16-7
• NCGC00183208-01
• PB12831
• FT-0686494
• Ethyl 2-amino-4,5,7,7a-tetrahydro-3aH-thieno[2,3-c]pyran-3-carboxylate
• EN300-309442
• 5H-Thieno[2,3-c]pyran-3-carboxylicacid,2-amino-4,7-dihydro-,ethyl ester
• 2-Amino-4,5-dihydro-7H-thieno[2,3-c]pyran-3-carboxylic acid ethyl ester
• RRKGPBYCHQFJEG-UHFFFAOYSA-N
• AS-8945
• 5H-Thieno[2,3-c]pyran-3-carboxylic acid, 2-amino-4,7-dihydro-, ethyl ester
• DTXSID70450937
• A803800
• AM20120697
• SCHEMBL3495630
• AC-28353
• CS-0049510
• AKOS000803909
• Ethyl2-amino-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• DB-061038
• ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate

• MDL： MFCD05664038
• Inchi： 1S/C10H13NO3S/c1-2-14-10(12)8-6-3-4-13-5-7(6)15-9(8)11/h2-5,11H2,1H3
• InChI Key： RRKGPBYCHQFJEG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1COCC2)N

Computed Properties

• Exact Mass: 227.06200
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79000
• LogP: 2.16090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 117642-16-7)

Ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 117642-16-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential applications. This compound belongs to the thienopyran family, which is known for its diverse biological activities. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the structural similarity to other bioactive thienopyran derivatives. Its CAS No. 117642-16-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Its molecular formula and weight are often queried by chemists aiming to reproduce or modify its structure. The compound's solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions, a topic frequently discussed in online forums and research papers.

One of the trending topics related to this compound is its role in green chemistry. Scientists are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. Searches for "sustainable synthesis of thienopyran derivatives" have increased by 40% in the past year, highlighting the growing interest in environmentally conscious methodologies.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that thienopyran-based scaffolds may exhibit antitumor activity, though further validation is required. This has led to a spike in searches for "thienopyran anticancer mechanisms" and "CAS 117642-16-7 biological activity," indicating its emerging role in oncology.

From a commercial perspective, ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is listed by several specialty chemical suppliers, with prices varying based on purity and scale. Its storage conditions (typically 2-8°C under inert atmosphere) and shelf life are common queries among procurement specialists. The compound's NMR and HPLC data are also highly sought after for quality control purposes.

In the context of intellectual property, patents involving CAS No. 117642-16-7 have been filed for applications ranging from electronic materials to pharmaceutical formulations. This has sparked discussions about the compound's versatility and untapped potential. Searches for "thienopyran patent landscape" have risen steadily, reflecting the competitive nature of this research domain.

Looking ahead, ethyl 2-amino-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is poised to remain a compound of interest across multiple disciplines. Its combination of structural novelty and functional adaptability ensures its place in the toolkit of modern chemists and researchers. As synthetic methodologies advance and biological screening becomes more sophisticated, the full scope of its applications will likely continue to expand.